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Compound of Interest

2-Amino-5-
Compound Name: , S
(trifluoromethyl)nicotinic acid

cat. No.: B1523917

An In-Depth Technical Guide to the Safe Handling of 2-Amino-5-(trifluoromethyl)nicotinic
Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety and handling protocols
for 2-Amino-5-(trifluoromethyl)nicotinic acid. As a Senior Application Scientist, the following
content is synthesized from available safety data and is structured to provide not just
procedural steps, but the causal reasoning behind them, ensuring a self-validating system of
laboratory safety. The complex nature of fluorinated organic compounds necessitates a
rigorous and informed approach to handling.

Chemical and Physical Identity

2-Amino-5-(trifluoromethyl)nicotinic acid is a solid organic compound frequently utilized as
a building block in medicinal chemistry and drug discovery. Understanding its fundamental
properties is the first step in establishing safe handling protocols.
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Property Value Source

CAS Number 944900-39-4 [1]

Molecular Formula C7HsF3N202 [1]

Molecular Weight 206.12 g/mol [2][3]

Physical Form Solid

Predicted Boiling Point 323.4+42.0°C [2]

Predicted Density 1.573 £ 0.06 g/cm?3 [2]
2-Amino-5-

Synonyms (trifluoromethyl)pyridine-3- [1]

carboxylic acid

Hazard Assessment and GHS Classification

A thorough understanding of the inherent hazards is critical for risk mitigation. The primary
documented hazard is acute oral toxicity, though the hazards of structurally similar compounds
suggest a broader range of risks should be assumed.

GHS Classification Summary:

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.chemwhat.com/2-amino-5-trifluoromethylnicotinic-acid-cas-944900-39-4/
https://www.chemwhat.com/2-amino-5-trifluoromethylnicotinic-acid-cas-944900-39-4/
https://m.chemicalbook.com/ProductChemicalPropertiesCB82528250_EN.htm
http://anichemllc.com/Products/Details/H10232
https://m.chemicalbook.com/ProductChemicalPropertiesCB82528250_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB82528250_EN.htm
https://www.chemwhat.com/2-amino-5-trifluoromethylnicotinic-acid-cas-944900-39-4/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1523917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Hazard Hazard GHS Signal
Category ) Source
Class Statement Pictogram Word
H302: GHSO07
Acute ) ) ]
o Category 4 Harmful if (Exclamation Warning
Toxicity, Oral
swallowed Mark)
Skin H315: GHSO07
) ) Category 2 ) ) ]
Corrosion/Irrit Causes skin (Exclamation Warning [41051[6]
) (Assumed) S
ation irritation Mark)
) H319:
Serious Eye GHSO07
] Category 2 Causes ) ]
Damage/Irrita ) (Exclamation Warning [4115]
) (Assumed) serious eye
tion o Mark)
irritation
Specific
H335: May
Target Organ GHSO07
o Category 3 cause ) ]
Toxicity ) (Exclamation Warning [4161[7]
] (Assumed) respiratory
(Single S Mark)
irritation
Exposure)

Causality Note: While specific data for skin, eye, and respiratory irritation for this exact CAS
number is limited, these classifications are adopted from safety data for closely related
trifluoromethyl-substituted nicotinic acids.[4][5] The trifluoromethyl group and acidic nature of
the molecule provide a strong chemical basis for anticipating these irritant properties. This
conservative approach is a cornerstone of trustworthy laboratory safety.

Exposure Controls & Personal Protective
Equipment (PPE)

Controlling exposure is paramount. This involves a multi-layered approach encompassing
engineering controls, administrative procedures, and appropriate PPE.

Engineering Controls

o Ventilation: All handling of solid 2-Amino-5-(trifluoromethyl)nicotinic acid that could
generate dust, or any handling of its solutions, must be performed in a certified chemical
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fume hood.[4][7][8] This is the primary barrier to prevent respiratory exposure.

o Safety Equipment: Eyewash stations and safety showers must be readily accessible and
tested regularly in any laboratory where this compound is handled.[5]

Personal Protective Equipment (PPE) Workflow

The selection and use of PPE is a critical, final layer of defense. The following diagram outlines
the mandatory workflow for donning and doffing PPE.

Donning PPE (Clean Area) Doffing PPE (At Exit)

2. Safety Goggles 3. Nitrile Gloves 4. Remove Gloves
E. Lab Coat (ANSI 2871 | EN166) (Inspect for integrity) Enter Work Area (Avoid skin contacd) 5. Remove Lab Coat 6. Remove Goggles 7. Wash Hands Thoroughly

Click to download full resolution via product page
Caption: PPE Donning and Doffing Workflow.

o Eye and Face Protection: Chemical safety goggles compliant with OSHA 29 CFR 1910.133
or European Standard EN166 are mandatory.[4][5]

o Skin Protection: A flame-resistant lab coat and appropriate protective gloves are required.
Nitrile gloves are a suitable choice for incidental contact. Always inspect gloves for tears or
punctures before use.[4] Contaminated clothing should be removed immediately and washed
before reuse.[4][9]

e Respiratory Protection: If working outside of a fume hood or if dust generation is
unavoidable, a NIOSH/MSHA or European Standard EN 149 approved respirator is
necessary.[5]

Safe Handling, Storage, and Disposal Protocols
Step-by-Step Handling Protocol

» Preparation: Designate a specific area within a chemical fume hood for the procedure.
Ensure all necessary equipment, including waste containers, is inside the hood before

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL20054&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3H00%2F3H30-3-01.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAH6390603&productDescription=5-%28TRIFLROMETHL%29NICOTINIC+A+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1523917?utm_src=pdf-body-img
https://www.fishersci.com/store/msds?partNumber=AAL20054&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6390603&productDescription=5-%28TRIFLROMETHL%29NICOTINIC+A+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL20054&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL20054&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/3955AF_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6390603&productDescription=5-%28TRIFLROMETHL%29NICOTINIC+A+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1523917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

starting.

» Weighing: Weigh the solid compound within the fume hood. Use a tared weigh boat or
container to minimize transfer steps. If static is an issue, an anti-static gun may be used.

o Transfer: Use a spatula for solid transfers. Avoid generating dust by handling the material
gently.[6]

o Post-Handling: After use, decontaminate the spatula and work surface. Tightly seal the
primary container.

o Hygiene: Always wash hands thoroughly with soap and water after handling, even if gloves
were worn.[4][9] Do not eat, drink, or smoke in the laboratory.[7][9]

Storage Requirements

Container: Keep the compound in its original, tightly sealed container.[4][8][9]

Environment: Store in a cool, dry, and well-ventilated area.[4][7]

Incompatibilities: Segregate from strong oxidizing agents and strong acids.[7]

Security: For regulated environments or larger quantities, store in a locked cabinet or area.

[41L6][°]

Waste Disposal

Disposal must be treated with the same care as handling.

o Classification: This material must be disposed of as hazardous chemical waste. Consult
institutional, local, state, and federal regulations to ensure complete and accurate
classification (e.g., US EPA 40 CFR 261.3).[9]

o Containers: Use designated, properly labeled hazardous waste containers. Do not mix with
other waste streams unless compatibility is confirmed.

e Procedure: Dispose of contents and the container at an approved waste disposal plant.[4][8]

[9]
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Emergency Procedures

Rapid and correct response during an emergency is crucial.

First Aid Measures
Exposure Route First Aid Protocol Source

IF SWALLOWED: Immediately
call a POISON CENTER or

Ingestion doctor. Rinse mouth with [4]19]
water. Do NOT induce

vomiting.

IF INHALED: Move person to

fresh air and keep comfortable
Inhalation for breathing. If you feel [41[8]

unwell, call a POISON

CENTER or doctor.

IF ON SKIN: Immediately wash
with plenty of soap and water
) for at least 15 minutes.
Skin Contact ) [41[8]
Remove contaminated
clothing. If skin irritation

occurs, get medical advice.

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if

Eye Contact present and easy to do. [4]
Continue rinsing for at least 15
minutes. If eye irritation

persists, get medical advice.

Spill Response Protocol

The appropriate response depends on the scale of the spill.
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Alert personnel in the area
Isolate the spill

Assess Spill Size

Small Spill
(<1g, contained)

Large Spill
(>1g or uncontained)

|

Evacuate the immediate area)

Ensure appropriate PPE is worn
(Goggles, Gloves, Lab Coat)

/ :

Gently cover with inert absorbent material Contact Institutional
(e.g., vermiculite, sand) Environmental Health & Safety (EHS)

i i

S_w_eep up carefully,_ Prevent entry to the area
avoiding dust generation

Place in a sealed, labeled
hazardous waste container
(Decontaminate spill area)

Click to download full resolution via product page

Caption: Decision workflow for spill response.
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» Containment: Prevent the spill from entering drains or waterways.[6]

¢ Cleanup: For small spills, gently sweep up the solid material or absorb with an inert material
and place it into a suitable, sealed container for disposal.[4][9] Avoid actions that create dust.

[6]

o Decontamination: Clean the spill area thoroughly after the material has been removed.

Toxicological and Reactivity Profile

o Toxicology: The primary known toxicological effect is harm if swallowed. Comprehensive
data on carcinogenicity, mutagenicity, and reproductive toxicity is not readily available, which
underscores the need to handle this compound with high caution to minimize any potential
long-term exposure.[6]

e Reactivity: The compound is stable under normal storage conditions.[7]
¢ Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[7]

o Hazardous Decomposition Products: Thermal decomposition may produce hazardous gases,
including carbon oxides (CO, CO2), nitrogen oxides (NOx), and hydrogen fluoride.[5][10] This
IS a critical consideration for fire scenarios.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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